Cas no 2229586-98-3 (4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid)
4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid
- EN300-1747138
- 4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
- 2229586-98-3
-
- Inchi: 1S/C10H12N4O2/c11-7(2-3-10(15)16)8-6-9-12-4-1-5-14(9)13-8/h1,4-7H,2-3,11H2,(H,15,16)
- InChI Key: OVAUHFHIWBCIEH-UHFFFAOYSA-N
- SMILES: OC(CCC(C1C=C2N=CC=CN2N=1)N)=O
Computed Properties
- Exact Mass: 220.09602564g/mol
- Monoisotopic Mass: 220.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 93.5Ų
4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747138-0.05g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1747138-0.1g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1747138-0.25g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1747138-0.5g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1747138-1.0g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1747138-2.5g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1747138-5.0g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1747138-10.0g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1747138-1g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1747138-5g |
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid |
2229586-98-3 | 5g |
$4641.0 | 2023-09-20 |
4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid
Introduction to 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid (CAS No. 2229586-98-3)
4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid, identified by the CAS number 2229586-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes both pyrazole and pyrimidine rings. The presence of an amino group and a carboxylic acid moiety further enhances its potential as a building block in drug discovery and medicinal chemistry.
The molecular framework of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid is of particular interest due to its ability to interact with biological targets in a highly specific manner. The pyrazolo1,5-apyrimidinyl moiety is known for its role in modulating various biological pathways, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have highlighted the compound's potential in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders.
In the realm of drug development, 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid has been explored as a lead compound for several pharmacological applications. Its structural features allow for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Researchers have leveraged computational methods to predict how different substituents might affect the compound's binding affinity to target proteins. These studies have revealed promising candidates for further optimization.
One of the most compelling aspects of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid is its versatility in chemical synthesis. The compound serves as a versatile intermediate in the preparation of more complex molecules, enabling chemists to design intricate structures with tailored biological activities. The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid on a larger scale, facilitating its use in industrial applications.
The pharmacological properties of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid have been studied extensively in preclinical models. Initial findings suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting the activity of nuclear factor kappa B (NFκB). Additionally, the compound has shown potential in reducing oxidative stress by scavenging reactive oxygen species (ROS). These mechanisms are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders.
Recent breakthroughs in understanding the molecular interactions of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid have been facilitated by structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These tools have provided detailed insights into how the compound binds to its targets at the atomic level. Such information is crucial for rational drug design, allowing researchers to make informed decisions about how to modify the structure for improved efficacy and reduced side effects.
The therapeutic potential of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid extends beyond anti-inflammatory applications. Preclinical studies have also explored its role in cancer therapy, where it has demonstrated the ability to inhibit the growth of certain tumor cell lines by disrupting key signaling pathways. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it an attractive candidate for further investigation.
In conclusion, 4-amino-4-{pyrazolo1,5-apyrimidin-2-ybutoic acid (CAS No. 2229586--98--3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.
2229586-98-3 (4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)